Cas no 1807042-72-3 (4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile)
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile
-
- Inchi: 1S/C11H7BrN2O2/c12-6-8(15)7-2-1-3-9-11(7)14-10(16-9)4-5-13/h1-3H,4,6H2
- InChI Key: DGSZCUSDXOTKKC-UHFFFAOYSA-N
- SMILES: BrCC(C1=CC=CC2=C1N=C(CC#N)O2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 325
- XLogP3: 1.9
- Topological Polar Surface Area: 66.9
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081005500-250mg |
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile |
1807042-72-3 | 98% | 250mg |
$798.23 | 2022-03-31 | |
| Alichem | A081005500-500mg |
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile |
1807042-72-3 | 98% | 500mg |
$1,150.39 | 2022-03-31 | |
| Alichem | A081005500-1g |
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile |
1807042-72-3 | 98% | 1g |
$1,996.44 | 2022-03-31 |
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile and Its Structural Characteristics
4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile is a synthetic compound characterized by its unique molecular architecture, which combines a benzo[d]oxazole-2-acetonitrile core with a 2-bromoacetyl functional group. This compound is classified under the broader category of benzo[d]oxazole derivatives, a class of heterocyclic compounds widely studied for their diverse biological activities. The benzo[d]oxazole-2-acetonitrile moiety serves as a versatile scaffold in medicinal chemistry, while the 2-bromoacetyl substitution introduces additional reactivity and functional groups that can modulate biological interactions. The CAS No. 1807042-72-3 identifies this compound as a distinct chemical entity, ensuring its precise characterization in academic and industrial contexts.
The benzo[d]oxazole ring system is a key structural feature of this compound, contributing to its stability and potential for forming hydrogen bonds with biological targets. The acetonitrile group at the 2-position further enhances the molecule's polarity, which may influence its solubility and permeability across biological membranes. The 2-bromoacetyl substitution at the 4-position introduces a bromine atom, which can act as an electrophilic center, enabling the compound to participate in various biochemical reactions. These structural elements collectively define the 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile as a promising candidate for further exploration in drug discovery.
Recent advancements in benzo[d]oxazole derivatives have highlighted their potential as antitumor agents, anti-inflammatory compounds, and antimicrobial agents. The benzo[d]oxazole-2-acetonitrile core has been shown to exhibit selective interactions with protein kinases, making it a valuable scaffold for the development of targeted therapies. The 2-bromoacetyl group may further modulate these interactions by introducing steric or electronic effects that alter the compound's binding affinity to specific targets. These properties make 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile a compelling subject for further investigation in the context of pharmacological research.
Studies published in 2023 have demonstrated the benzo[d]oxazole-2-acetonitrile scaffold's ability to inhibit cancer-associated signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors. The 2-bromoacetyl substitution may enhance the compound's ability to disrupt these pathways by introducing a reactive electrophilic center that can covalently modify key enzymes. This mechanism of action is similar to that of other benzo[d]oxazole derivatives reported in the literature, but the 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile offers novel opportunities for structure-based drug design due to its unique substituent pattern.
The benzo[d]oxazole ring system is known for its ability to form stable interactions with DNA or RNA, which has led to its exploration as a potential antiviral agent. The acetonitrile group at the 2-position may further enhance these interactions by providing additional hydrogen bonding sites. The 2-bromoacetyl substitution may also contribute to the molecule's antimicrobial activity by interfering with bacterial cell wall synthesis or membrane integrity. These properties suggest that 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile could have applications beyond cancer therapy, including the treatment of infectious diseases.
Recent studies have also focused on the synthetic pathways for benzo[d]oxazole derivatives, with particular emphasis on asymmetric synthesis techniques that enable the preparation of enantiomerically pure compounds. The 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile represents a potential target for such methodologies due to its complex structure and the presence of multiple chiral centers. The benzo[d]oxazole-2-acetonitrile core has been synthesized using copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which provide efficient and scalable routes for the preparation of heterocyclic scaffolds. These synthetic strategies are critical for the development of drug-like molecules with improved pharmacokinetic properties.
The benzo[d]oxazole ring system is also being explored for its potential as a fluorescent probe in biological imaging. The acetonitrile group at the 2-position may enhance the molecule's photophysical properties, making it suitable for applications in cellular imaging or in vivo monitoring. The 2-bromoacetyl substitution may further modulate these properties by introducing steric or electronic effects that alter the compound's fluorescence quantum yield. These characteristics suggest that 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile could have applications in biomedical research beyond traditional therapeutic contexts.
Recent advances in computational chemistry have enabled the prediction of 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile's interactions with biological targets. Molecular docking studies have identified potential protein kinase targets, including EGFR and ALK, which are frequently mutated in certain cancers. The benzo[d]oxazole-2-acetonitrile core has been shown to bind to these targets with high affinity, and the 2-bromoacetyl group may enhance this interaction by forming covalent bonds with cysteine residues in the target protein. These findings highlight the 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile as a promising candidate for the development of targeted therapies.
The benzo[d]oxazole ring system is also being investigated for its potential as a pharmacophore in drug discovery. The acetonitrile group at the 2-position may serve as a hydrogen bond acceptor, while the 2-bromoacetyl substitution may introduce electrophilic reactivity that can modulate the compound's binding affinity to specific targets. These properties make 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile a valuable scaffold for the design of small molecule inhibitors with improved selectivity and potency. The benzo[d]oxazole-2-acetonitrile core has been used in the development of inhibitors for various protein kinases, including BTK and SRC, which are important targets in oncology.
Recent studies have also explored the pharmacokinetic properties of benzo[d]oxazole derivatives, with a focus on their absorption, distribution, metabolism, and excretion (ADME) profiles. The 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile may have favorable ADME properties due to its hydrophilic and lipophilic balance, which is essential for the development of drug-like molecules. The benzo[d]oxazole-2-acetonitrile core has been shown to exhibit good permeability across biological membranes, which is a critical factor in the bioavailability of orally administered drugs. These properties make 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile a promising candidate for further development as a therapeutic agent.
Finally, the benzo[d]oxazole ring system is being explored for its potential in nanotechnology applications, including the development of nanocarriers for drug delivery. The acetonitrile group at the 2-position may enhance the molecule's solubility in aqueous environments, while the 2-bromoacetyl substitution may introduce functional groups that can be used for surface modification of nanoparticles. These properties suggest that 4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile could have applications in nanomedicine, where its chemical versatility and structural complexity make it a valuable component for the development of targeted drug delivery systems.
1807042-72-3 (4-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)